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Compound of Interest

Compound Name: Methylamine

Cat. No.: B109427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methylamine
hydrochloride in various organic solvents. Understanding the solubility characteristics of this

compound is critical for its application in organic synthesis, pharmaceutical development, and

materials science. This document compiles quantitative and qualitative solubility data, details

relevant experimental protocols, and presents logical workflows through diagrams to aid

researchers in their work.

Introduction to Methylamine Hydrochloride
Methylamine hydrochloride (CH₃NH₂·HCl), also known as methylammonium chloride, is the

hydrochloride salt of the simplest primary amine, methylamine. It presents as a white to off-

white crystalline solid that is hygroscopic, meaning it readily absorbs moisture from the

atmosphere.[1][2] Its utility as a precursor and intermediate in the synthesis of a wide range of

compounds, including pharmaceuticals, agrochemicals, and dyes, makes its solubility profile a

key parameter for process development, purification, and formulation.[3][4] The ionic nature of

this salt generally dictates high solubility in polar solvents and limited solubility in nonpolar

organic solvents.[2]

Quantitative and Qualitative Solubility Data
The solubility of methylamine hydrochloride varies significantly across different organic

solvents. The following tables summarize the available data, providing a comparative reference
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for solvent selection in experimental design.

Table 1: Quantitative Solubility Data

Solvent
Solubility ( g/100 g
of solvent)

Temperature (°C)
Molar
Concentration
(mM)

Ethanol 29.1 78 -

Dimethyl Sulfoxide

(DMSO)
1.4 (14 mg/mL) 25 207.34

Water 100 (1 g in 10 mL) Not Specified -

Water 0.108 (1080 mg/L) 20 -

Note: There is a discrepancy in the reported water solubility values. While most sources

describe it as "very soluble," one source provides a quantitative value of 1080 mg/L, which is

significantly lower.[5][6] Researchers should verify the solubility in water for their specific

application.

Table 2: Qualitative Solubility Data
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Solvent Solubility Description

N,N-Dimethylformamide (DMF) Very Soluble[5][6][7]

Methanol Soluble[3][5][6]

Ethanol Soluble[1][3]

n-Butanol Somewhat less soluble than in ethanol[8]

Glacial Acetic Acid Sparingly Soluble[5][6][7]

Chloroform Very Slightly Soluble[5][6][7] / Insoluble[1][9]

Acetone Insoluble[1][9]

Diethyl Ether Insoluble[1][9]

Ethyl Acetate Insoluble[1][3][9]

Factors Influencing Solubility
The dissolution of methylamine hydrochloride is governed by several key factors inherent to its

structure and the properties of the solvent.

Polarity: As an ionic salt, methylamine hydrochloride's solubility is highest in polar protic

solvents like water and alcohols, which can effectively solvate both the methylammonium

cation and the chloride anion through hydrogen bonding and ion-dipole interactions.[2] Its

solubility decreases sharply in nonpolar or weakly polar aprotic solvents.

Temperature: The solubility of ionic compounds like methylamine hydrochloride generally

increases with temperature.[2] This principle is fundamental to purification techniques such

as recrystallization.

pH: In aqueous solutions, pH can influence the equilibrium between the methylammonium

ion and its free base, methylamine. However, as a salt of a weak base and a strong acid, it

remains soluble across a wide pH range.[2]
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Methylamine Hydrochloride (Solute)

Solvent Type Result

CH₃NH₃⁺Cl⁻
(Ionic Salt)

Polar Solvents
(e.g., Water, Ethanol, DMF) 'Like dissolves like' 

Nonpolar Solvents
(e.g., Diethyl Ether, Chloroform)

 Mismatch in polarity 

High Solubility

Low / No Solubility

Click to download full resolution via product page

Caption: Logical relationship between solvent polarity and solubility.

Experimental Protocols
Accurate determination of solubility and effective purification are essential for the successful

application of methylamine hydrochloride.

This protocol outlines a standard method for determining the solubility of a compound in a

given solvent at a specific temperature.

Preparation: Add an excess amount of finely powdered methylamine hydrochloride to a

known volume of the organic solvent in a sealed container (e.g., a screw-cap vial or flask).

Equilibration: Agitate the mixture at a constant, controlled temperature for a sufficient period

to ensure equilibrium is reached (e.g., 24-48 hours). A shaking water bath or magnetic stirrer

in a temperature-controlled environment is ideal.

Phase Separation: Allow the undissolved solid to settle. If necessary, centrifuge the sample

to ensure a clear separation of the solid and liquid phases.

Sampling: Carefully extract a known volume of the clear, saturated supernatant, avoiding any

solid particles.
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Quantification: Determine the concentration of methylamine hydrochloride in the sample.

This can be achieved by evaporating the solvent to dryness and weighing the residue, or

through analytical techniques such as titration or chromatography.

Calculation: Express the solubility in the desired units, such as g/100 mL, g/100 g, or mol/L.

1. Add excess solute
to known volume of solvent

2. Agitate at constant
temperature to reach equilibrium

3. Separate solid and liquid
phases (settling/centrifugation)

4. Sample a known volume
of the clear supernatant

5. Quantify solute in sample
(e.g., gravimetric, titration)

6. Calculate solubility

 

Recrystallization Workflow

Crude Methylamine HCl

Dissolve in minimum
hot solvent (e.g., n-butanol)

Slowly cool solution
to induce crystallization

Isolate crystals via
vacuum filtration

Wash crystals with
small amount of cold solvent

Dry crystals
under vacuum

Pure Methylamine HCl

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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